![molecular formula C14H18N6O4 B6216996 3-{3-[(5-azidopentyl)amino]-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl}piperidine-2,6-dione CAS No. 2742652-86-2](/img/no-structure.png)
3-{3-[(5-azidopentyl)amino]-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl}piperidine-2,6-dione
Overview
Description
3-{3-[(5-azidopentyl)amino]-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl}piperidine-2,6-dione is a useful research compound. Its molecular formula is C14H18N6O4 and its molecular weight is 334.3. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{3-[(5-azidopentyl)amino]-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl}piperidine-2,6-dione' involves the reaction of a piperidine-2,6-dione derivative with a 5-azidopentylamine derivative. The reaction is expected to occur through an amide bond formation between the carboxylic acid group of the piperidine-2,6-dione derivative and the amine group of the 5-azidopentylamine derivative. The reaction is expected to be carried out under mild conditions to avoid any unwanted side reactions.", "Starting Materials": [ "Piperidine-2,6-dione derivative", "5-azidopentylamine derivative" ], "Reaction": [ "Step 1: Dissolve the piperidine-2,6-dione derivative in a suitable solvent such as DMF or DMSO.", "Step 2: Add a suitable coupling agent such as HATU or EDC to the reaction mixture.", "Step 3: Add a suitable base such as DIPEA or TEA to the reaction mixture to activate the carboxylic acid group of the piperidine-2,6-dione derivative.", "Step 4: Add the 5-azidopentylamine derivative to the reaction mixture and stir the reaction mixture at room temperature for several hours.", "Step 5: Purify the reaction mixture by column chromatography or recrystallization to obtain the desired product." ] } | |
CAS No. |
2742652-86-2 |
Molecular Formula |
C14H18N6O4 |
Molecular Weight |
334.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
